1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one

• IUPAC Name: 1-[3-(4-methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one
• InChI: InChI=1S/C15H20N2O2S/c1-3-4-5-6-7-14(18)17-8-9-19-10-13(17)15-16-12(2)11-20-15/h1,11,13H,4-10H2,2H3
• InChI Key: XCFHOBMSBIXZSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C2COCCN2C(=O)CCCCC#C
• Molecular Formula: C15H20N2O2S
• Molecular Weight: 292.4 g/mol

Description

1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is also known as GSK-3 inhibitor VIII and is commonly used as a tool compound to study the role of glycogen synthase kinase-3 (GSK-3) in various biological processes.

Mechanism of Action

The mechanism of action of 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one involves the binding of the compound to the ATP-binding site of GSK-3. This binding inhibits the activity of GSK-3, leading to the downstream effects on cellular processes.
Biochemical and physiological effects:
The biochemical and physiological effects of 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one have been extensively studied in various cell types and animal models. The compound has been shown to regulate various signaling pathways, including the Wnt/β-catenin pathway, the PI3K/Akt pathway, and the NF-κB pathway. Additionally, the compound has been shown to have effects on cellular processes such as apoptosis, autophagy, and cell cycle regulation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one in lab experiments include its potency and selectivity as a GSK-3 inhibitor, as well as its well-characterized mechanism of action. However, limitations of using this compound include its potential off-target effects and the need for careful dosing and optimization of experimental conditions.

Future Directions

For research on 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one include further investigation of its effects on specific cellular processes and signaling pathways, as well as the development of more potent and selective GSK-3 inhibitors. Additionally, the potential therapeutic applications of GSK-3 inhibitors, including 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one, for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes, should be further explored.

Synthesis Methods

The synthesis of 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one involves several steps, including the reaction of 4-methyl-2-aminothiazole with 4-bromobutyne, followed by the reaction of the resulting compound with morpholine and 1,4-dibromo-2-butene. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one has been used extensively in scientific research as a potent and selective inhibitor of GSK-3. GSK-3 is a serine/threonine protein kinase that is involved in various biological processes, including glycogen metabolism, cell cycle regulation, and apoptosis. Inhibition of GSK-3 by 1-[3-(4-Methyl-1,3-thiazol-2-yl)morpholin-4-yl]hept-6-yn-1-one has been shown to have a wide range of effects on cellular processes, including the regulation of gene expression, protein synthesis, and cell signaling pathways.